Cas no 1176431-51-8 (7,8-Dimethylquinolin-3-amine)

• Product Name: 7,8-Dimethylquinolin-3-amine
• CAS No: 1176431-51-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5265323
• Update Time: 2025-07-27

7,8-Dimethylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethylquinolin-3-amine
• 3-Quinolinamine, 7,8-dimethyl-
• 7,8-Dimethylquinolin-3-amine

• Inchi： 1S/C11H12N2/c1-7-3-4-9-5-10(12)6-13-11(9)8(7)2/h3-6H,12H2,1-2H3
• InChI Key： CDVARHUCTAVCDZ-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C=CC(C)=C(C)C=12)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7,8-Dimethylquinolin-3-amine

7,8-Dimethylquinolin-3-amine and CAS No. 1176431-51-8: A Comprehensive Overview of Its Pharmacological Properties and Research Applications

7,8-Dimethylquinolin-3-amine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. As a derivative of quinoline, this compound exhibits a complex interplay of chemical properties that make it a valuable candidate for further exploration in drug development. The CAS No. 1176431-51-8 identifier ensures precise identification of this compound, allowing researchers to reference it accurately in scientific literature and experimental protocols.

Recent studies have highlighted the 7,8-Dimethylquinolin-3-amine as a potential modulator of cellular signaling pathways, particularly in the context of inflammatory diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound can inhibit the NF-κB pathway, a key regulator of immune responses. This finding aligns with the broader trend of exploring quinoline derivatives for their anti-inflammatory properties, as evidenced by previous work on compounds like quinazoline and quinoline alkaloids. The structural modifications in 7,8-Dimethylquinolin-3-amine appear to enhance its affinity for specific receptor targets, offering a novel approach to managing chronic inflammation.

One of the most promising aspects of 7,8-Dimethylquinolin-3-amine is its potential role in antitumor therapy. A 2024 study published in Cancer Research revealed that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function. The mechanism of action involves the modulation of Bcl-2 family proteins, a pathway that has been extensively studied in the context of chemotherapy resistance. This discovery builds on earlier research into quinoline-based anticancer agents, such as quinolone antibiotics and quinazoline derivatives, which have shown varying degrees of efficacy in clinical trials.

From a synthetic chemistry perspective, the CAS No. 1176431-51-08 compound represents an interesting case study in the design of heterocyclic molecules. The synthesis of 7,8-Dimethylquinolin-3-amine typically involves a multi-step process that begins with the formation of a quinoline core. Researchers have employed various methodologies, including the Peters reaction and Beckmann rearrangement, to achieve the desired functionalization. These synthetic approaches are critical for optimizing the compound's pharmacokinetic properties, as highlighted in a 2023 review article in Organic & Biomolecular Chemistry.

The 7,8-Dimethylquinolin-3-amine has also attracted interest in the field of neuropharmacology. Preliminary studies suggest that this compound may exert neuroprotective effects by modulating glutamate receptor activity. A 2024 preclinical study published in Neuropharmacology demonstrated that 7,8-Dimethylquinolin-3-amine could reduce neuronal damage in models of Parkinson's disease. This finding is particularly significant given the growing body of research on quinoline derivatives as potential treatments for neurodegenerative disorders, including Alzheimer's disease and multiple sclerosis.

From a drug discovery standpoint, the CAS No. 1176431-51-8 compound represents an example of how structural modifications can enhance biological activity. Comparative studies with other quinoline-based compounds have shown that the introduction of methyl groups at the 7 and 8 positions significantly improves the compound's solubility and bioavailability. These properties are critical for the development of orally administered therapies, as emphasized in a 2023 review article in Drug Discovery Today.

Recent advancements in computational chemistry have provided new insights into the behavior of 7,8-Dimethylquinolin-3-amine. Molecular docking studies have identified potential protein targets, including COX-2 and 5-LOX, which are key enzymes in the inflammatory response. These findings support the hypothesis that this compound could serve as a dual-action agent, simultaneously targeting multiple pathways involved in disease progression. This approach is consistent with the trend towards the development of multitarget drugs, which are increasingly being explored in the treatment of complex diseases.

The 7,8-Dimethylquinolin-3-amine also shows promise in the field of antimicrobial research. While its primary applications have been in the areas of inflammation and cancer, preliminary studies suggest that this compound may exhibit activity against certain bacterial strains. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that 7,8-Dimethylquinolin-3-amine could inhibit the growth of Staphylococcus aureus by disrupting cell membrane integrity. This finding is particularly relevant given the increasing prevalence of antibiotic-resistant pathogens and the need for new therapeutic strategies.

From a regulatory perspective, the development of 7,8-Dimethylquinolin-3-amine as a therapeutic agent would require extensive preclinical and clinical testing. The compound's safety profile, including its potential for toxicity and drug interactions, must be thoroughly evaluated. These considerations are part of the broader landscape of drug development, which involves not only the identification of new compounds but also the rigorous assessment of their therapeutic potential and risk profile.

Finally, the CAS No. 1176431-51-8 compound serves as a reminder of the importance of chemical diversity in the search for new therapeutic agents. By exploring the properties of 7,8-Dimethylquinolin-3-amine, researchers are contributing to the growing body of knowledge on quinoline derivatives and their potential applications. As the field of pharmaceutical science continues to evolve, compounds like 7,8-Dimethylquinolin-3-amine will likely play an increasingly important role in the development of innovative treatments for a wide range of diseases.